Cas no 834919-06-1 (2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-)

2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl- structure
834919-06-1 structure
Product Name:2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-
CAS No:834919-06-1
MF:C8H8Cl2O2S
MW:239.118919372559
CID:669822
PubChem ID:22937042
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4,5-bis(chloromethyl)-3-methyl-
    • 4,5-bis(chloromethyl)-3-methylthiophene-2-carboxylic acid
    • Methyl 4,5-bis(chloromethyl)-2-thiophenecarboxylic acid
    • SCHEMBL4950758
    • 834919-06-1
    • DTXSID90629108
    • IIZRLYJCQHKIHE-UHFFFAOYSA-N
    • Inchi: 1S/C8H8Cl2O2S/c1-4-5(2-9)6(3-10)13-7(4)8(11)12/h2-3H2,1H3,(H,11,12)
    • InChI Key: IIZRLYJCQHKIHE-UHFFFAOYSA-N
    • SMILES: ClCC1=C(CCl)SC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 237.9622061g/mol
  • Monoisotopic Mass: 237.9622061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 65.5Ų
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